Cas no 851199-58-1 (1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-)

• Product Name: 1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-
• CAS No: 851199-58-1
• MF: C₁₈H₂₀BFO₃
• MW: 314.159008979797
• CID: 3183598
• PubChem ID: 57975388
• Update Time: 2025-04-21

1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-DIOXABOROLANE, 2-[4-(2-FLUOROPHENOXY)PHENYL]-4,4,5,5-TETRAMETHYL-
• 2-(4-(2-Fluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL4378064
• 2-[4-(2-fluoro-phenoxy)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]-dioxaborolane
• 2-[4-(2-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• QTKGCIBNBOAPGG-UHFFFAOYSA-N
• 851199-58-1

• Inchi： 1S/C18H20BFO3/c1-17(2)18(3,4)23-19(22-17)13-9-11-14(12-10-13)21-16-8-6-5-7-15(16)20/h5-12H,1-4H3
• InChI Key： QTKGCIBNBOAPGG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 314.1489528Da
• Monoisotopic Mass: 314.1489528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų